Cas no 56609-03-1 (1-benzhydrylpiperazinium chloride)
56609-03-1 structure
Product Name:1-benzhydrylpiperazinium chloride
CAS No:56609-03-1
MF:C17H21ClN2
MW:288.815043210983
CID:945624
PubChem ID:44146891
Update Time:2025-04-19
1-benzhydrylpiperazinium chloride Chemical and Physical Properties
Names and Identifiers
-
- 1-benzhydrylpiperazinium chloride
- 1-benzhydrylpiperazin-1-ium,chloride
- 1-(diphenylmethyl)piperazin-1-ium chloride
- EINECS 260-283-3
- 1-(Diphenylmethyl)piperazine--hydrogen chloride (1/1)
- 56609-03-1
- SCHEMBL11456225
- Cambridge id 5236764
- 1-benzhydrylpiperazine hydrochloride
- DTXSID70972048
-
- Inchi: 1S/C17H20N2.ClH/c1-3-7-15(8-4-1)17(16-9-5-2-6-10-16)19-13-11-18-12-14-19;/h1-10,17-18H,11-14H2;1H
- InChI Key: DLCXUFKAJDKSDD-UHFFFAOYSA-N
- SMILES: Cl.N1(CCNCC1)C(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 266.9751
- Monoisotopic Mass: 288.139
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 230
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 15.3Ų
Experimental Properties
- Boiling Point: 365.1°C at 760 mmHg
- Flash Point: 140.5°C
- PSA: 20
1-benzhydrylpiperazinium chloride Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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